Spent shell as a calcium source for constructing calcium vanadate for high-performance Zn-ion batteries†

Chemical Communications Pub Date: 2023-11-30 DOI: 10.1039/D3CC04440H

Abstract

In this article, waste shell is directly used as a raw material to synthesize CaV3O7 as a cathode for aqueous zinc ion batteries. The obtained cathode material exhibits better performance than that of CaV3O7 prepared from pure calcium carbonate as a raw material. At 0.1 A g−1, the CaV3O7 prepared by spent shell as a calcium source displays a highly reversible discharge capacity of 373 mA h g−1. A high initial discharge capacity of 177.7 mA h g−1 can be gained at 5.0 A g−1, and the specific capacity remains at 133.3 mA h g−1 with a capacity retention of 75% after 3000 cycles. This work may spark inspiration for energy storage and generate more effective routes for recycling solid waste.

Graphical abstract: Spent shell as a calcium source for constructing calcium vanadate for high-performance Zn-ion batteries
Spent shell as a calcium source for constructing calcium vanadate for high-performance Zn-ion batteries†
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Chemical Communications
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